3-hydroxy-5-methyl-1-[3-(4-methylphenoxy)propyl]-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-hydroxy-5-methyl-1-[3-(4-methylphenoxy)propyl]-3-(2-oxopropyl)indol-2-one
• InChI: InChI=1S/C22H25NO4/c1-15-5-8-18(9-6-15)27-12-4-11-23-20-10-7-16(2)13-19(20)22(26,21(23)25)14-17(3)24/h5-10,13,26H,4,11-12,14H2,1-3H3
• InChI Key: NCQKUSWVDUXFJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCN2C3=C(C=C(C=C3)C)C(C2=O)(CC(=O)C)O
• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol
• CAS No.: 881079-26-1

Description

3-hydroxy-5-methyl-1-[3-(4-methylphenoxy)propyl]-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C22H25NO4 and its molecular weight is 367.4g/mol. The purity is usually 95%.
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Biological Activity

The compound 3-hydroxy-5-methyl-1-[3-(4-methylphenoxy)propyl]-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one , identified by its CAS number 881079-26-1 , is a synthetic derivative of indole with potential pharmacological properties. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular structure of this compound features an indole core with multiple substituents that may influence its biological activity. The presence of hydroxyl and carbonyl groups suggests potential interactions with biological targets such as enzymes and receptors.

Research indicates that the compound exhibits several mechanisms of action:

• Antitumor Activity : Preliminary studies suggest that this compound may inhibit tumor cell proliferation. For instance, it has been shown to affect the growth of various cancer cell lines, potentially through modulation of cell cycle regulators and apoptosis pathways .
• Anti-inflammatory Effects : The compound may also possess anti-inflammatory properties, which could be beneficial in treating conditions characterized by chronic inflammation. This is hypothesized to occur through the inhibition of pro-inflammatory cytokines and mediators .
• Antioxidant Activity : Its structure suggests that it may act as an antioxidant, scavenging free radicals and reducing oxidative stress in cells .

Biological Activity Data

The following table summarizes key biological activities reported for this compound:

Activity Type	Observations	Reference
Antitumor	Inhibits proliferation in cancer cell lines
Anti-inflammatory	Reduces levels of inflammatory cytokines
Antioxidant	Scavenges free radicals

Case Studies

Several studies have explored the biological effects of this compound:

• Study 1 : A study evaluated the antitumor effects on Mia PaCa-2 pancreatic cancer cells. The results indicated a significant reduction in cell viability at concentrations above 10 µM, suggesting dose-dependent activity .
• Study 2 : Another investigation focused on its anti-inflammatory effects in a murine model of arthritis. Administering the compound led to decreased swelling and pain, correlating with reduced levels of TNF-alpha and IL-6 in serum samples .

Preparation Methods

Formation of the 5-Methylindol-2-One Core

The oxindole backbone is typically synthesized via Henry reaction -mediated cyclization or reduction of isatin derivatives. For example, 5-methylisatin undergoes reductive cyclization using sodium borohydride in methanol to yield 5-methyl-1H-indol-2-one. Alternatively, a one-pot synthesis involving Henry adducts (e.g., nitroalkanes) and indoles in aqueous medium generates 3-hydroxyoxindoles directly.

Representative Procedure

• Reactants : 5-Methylisatin (1.0 equiv), sodium borohydride (2.0 equiv).

• Conditions : Methanol, 0°C to room temperature, 4 hours.

• Yield : 78–85%.

Introduction of the 3-Hydroxy Group

3-Hydroxy functionality is introduced via oxidation or hydroxylation of the oxindole’s C3 position. Air oxidation of 3-unsubstituted oxindoles in basic media (e.g., KOH/DMSO) generates 3-hydroxy derivatives. Alternatively, enzymatic hydroxylation using cytochrome P450 mimics achieves stereoselective hydroxy group installation.

Optimization Insight

• Catalyst : tert-Butyl hydroperoxide (TBHP) in acetonitrile improves oxidation efficiency (yield: 82–90%).

• Side Reaction Mitigation : Protection of the oxindole nitrogen with Boc groups prevents over-oxidation.

Alkylation at Position 1 with 3-(4-Methylphenoxy)Propyl Group

The 3-(4-methylphenoxy)propyl side chain is installed via nucleophilic aromatic substitution or Mitsunobu reaction . A patented method for analogous compounds employs 1-chloro-4-(trifluoromethyl)benzene and alcohols in DMSO with KOH. Adapting this, 3-chloropropyl-4-methylphenol reacts with the oxindole’s nitrogen under basic conditions.

Procedure Adaptation

• Reactants : 5-Methyl-3-hydroxyindol-2-one (1.0 equiv), 3-chloropropyl-4-methylphenol (1.2 equiv), KOH (3.0 equiv).

• Conditions : DMSO, 100°C, 12 hours.

• Yield : 70–75% (similar to).

Incorporation of the 2-Oxopropyl Group at Position 3

The 2-oxopropyl moiety is introduced via Eschenmoser coupling or Mannich reaction . A Beilstein Journal method describes coupling 3-bromooxindoles with thioacetamides in DMF to form 3-(aminomethylidene) derivatives. Modifying this, reacting 3-hydroxy-5-methylindol-2-one with bromoacetone in the presence of triethylamine yields the 2-oxopropyl-substituted product.

Critical Parameters

• Solvent : Dry DMF minimizes ketone side reactions.

• Base : Triethylamine (2.0 equiv) enhances nucleophilicity.

• Yield : 65–72% after silica gel chromatography.

Optimization and Yield Considerations

Step	Reactants	Conditions	Yield (%)	Key Challenge
Core Formation	5-Methylisatin, NaBH₄	MeOH, 0°C→RT	78–85	Over-reduction to indoline
3-Hydroxylation	TBHP, KOH	CH₃CN, 50°C	82–90	Epoxidation of double bonds
N-Alkylation	3-Chloropropyl-4-methylphenol, KOH	DMSO, 100°C	70–75	Competing O-alkylation
2-Oxopropyl Addition	Bromoacetone, TEA	DMF, RT	65–72	Ketone enolization

Yield Enhancement Strategies

• Microwave Assistance : Reduces reaction time for N-alkylation from 12 hours to 2 hours (yield increase: 8–10%).

• Catalytic Phase-Transfer : Tetrabutylammonium bromide (TBAB) improves interfacial reactions in DMSO.

Comparative Analysis of Synthetic Routes

Route A: Sequential Functionalization

• Core → 3-Hydroxy → N-Alkylation → 2-Oxopropyl.

  • Total Yield : ~40% (multiplicative losses).

  • Advantage : Minimal protecting group usage.

Route B: Convergent Synthesis

• Pre-form 3-(4-methylphenoxy)propylamine and 2-oxopropyl bromide.

• Concurrent coupling with oxindole core.

  • Total Yield : ~35% (lower due to steric hindrance).

Challenges and Troubleshooting

• Regioselectivity in N-Alkylation : Use bulky bases (e.g., DBU) to favor N-over O-alkylation.

• 2-Oxopropyl Stability : Avoid prolonged exposure to strong bases; employ low-temperature (0–5°C) conditions during coupling.

• Purification : Silica gel chromatography with ethyl acetate/hexane (3:7) effectively separates diastereomers .